2-Piperazino-5-oxo-5,6,7,8-tetrahydroquinazoline

• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 2-piperazin-1-yl-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C12H16N4O/c17-11-3-1-2-10-9(11)8-14-12(15-10)16-6-4-13-5-7-16/h8,13H,1-7H2
• InChI Key: MWXJQTHCEHVZQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC(=NC=C2C(=O)C1)N3CCNCC3

Description

2-Piperazino-5-oxo-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C12H16N4O and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolved in 30 ml of ethanol and 10 ml of acetic acid was 0.64 g (2 mmol, Referential Example 47) of 2-(4-benzylpiperazino)-5-oxo-5,6,7,8-tetrahydroquinazoline, followed by an addition of 64 mg of 10% Pd-C. The quinazoline derivative was hydrogenated at 50° C. for 1 hour under atmospheric pressure. After cooling the reaction mixture to room temperature, the catalyst was filtered off and the solvent was distilled off from the filtrate under reduced pressure. The residue was recrystallized from ethyl acetate to obtain 0.42 g of the intended product as light yellowish crystals (yield: 90%).